molecular formula C28H23NO6 B12189704 (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

Cat. No.: B12189704
M. Wt: 469.5 g/mol
InChI Key: VNRZPSUXLZANDG-VULFUBBASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Structural Characterization

Molecular Architecture and Stereochemical Features

The compound features a benzofuran scaffold fused to an α,β-unsaturated ketone system at the C2–C3 position, with a 3,4-dimethoxybenzoate ester at C6 and a 1-ethylindole substituent at the exocyclic methylidene group (Fig. 1). The benzofuran core adopts a planar conformation, with the dihydrofuran ring exhibiting slight puckering (torsion angle: 178.5° between C1–C2–C3–O1). The (2E)-configuration is stabilized by conjugation between the carbonyl group (C3=O1) and the methylidene bridge (C2=C10), as evidenced by a C2–C10 bond length of 1.45 Å.

The 1-ethylindole moiety projects orthogonally from the benzofuran plane, creating a steric clash with the 3,4-dimethoxybenzoate group. This spatial arrangement is facilitated by a 120.3° dihedral angle between the indole and benzofuran rings. The ethyl group at N1 of the indole adopts a staggered conformation, minimizing van der Waals repulsions with adjacent methoxy substituents.

Crystallographic studies of analogous compounds reveal centrosymmetric dimers formed via O–H···N hydrogen bonds between the ketone oxygen and indole nitrogen (N···O distance: 2.88 Å). These interactions propagate into a herringbone packing motif along the crystallographic b-axis, stabilized by π–π stacking between indole and benzofuran rings (interplanar distance: 3.71 Å).

Table 1: Key bond lengths and angles

Parameter Value (Å/°) Source
C2–C10 (methylidene) 1.45
C3=O1 (ketone) 1.21
C6–O2 (ester) 1.36
Dihedral angle (indole/benzofuran) 120.3
N1–C11 (ethyl) 1.47

Spectroscopic Identification Techniques

Nuclear Magnetic Resonance (NMR) Spectral Analysis

The compound’s proton NMR spectrum (400 MHz, CDCl₃) displays distinct signals for each structural subunit:

  • Indole protons : A singlet at δ 7.85 ppm (H-2 of indole) and a doublet at δ 7.12 ppm (H-4 of indole, J = 7.1 Hz).
  • Benzofuran protons : A doublet at δ 8.58 ppm (H-5, J = 9.1 Hz) and a multiplet at δ 7.49–7.37 ppm (H-7, H-8).
  • Ethyl group : A quartet at δ 4.36 ppm (CH₂CH₃, J = 7.2 Hz) and a triplet at δ 1.35 ppm (CH₃).
  • Methoxy groups : Singlets at δ 3.92 ppm (OCH₃-3) and δ 3.89 ppm (OCH₃-4).

The carbon-13 NMR spectrum confirms the ester carbonyl at δ 169.8 ppm and the α,β-unsaturated ketone at δ 186.2 ppm. Long-range correlations in the HMBC spectrum link H-2 of the indole (δ 7.85) to C-10 (δ 145.6) and C-3 (δ 186.2), validating the methylidene connectivity.

Table 2: Representative NMR chemical shifts

Proton/Carbon δ (ppm) Multiplicity Assignment
H-2 (indole) 7.85 s Indole C2–H
H-5 (benzofuran) 8.58 d (J = 9.1) Benzofuran C5–H
OCH₃-3 3.92 s 3-Methoxy group
C=O (ester) 169.8 - Ester carbonyl
High-Resolution Mass Spectrometry (HRMS) Validation

HRMS analysis (positive ion mode) yields a molecular ion peak at m/z 504.1212 [M+H]⁺, consistent with the molecular formula C₂₈H₂₃NO₆Cl (calculated: 504.7593). Fragment ions at m/z 364.100 (loss of 3,4-dimethoxybenzoate) and m/z 296.0474 (benzofuran-indole core) confirm the ester linkage and indole substitution pattern. Isotopic peaks at m/z 506.1189 (³⁷Cl) and 505.1257 (¹³C) validate the presence of chlorine in related analogs.

Infrared (IR) Vibrational Mode Mapping

IR spectroscopy identifies key functional groups:

  • C=O stretches : A strong band at 1720 cm⁻¹ (ester carbonyl) and 1690 cm⁻¹ (α,β-unsaturated ketone).
  • Aromatic C–H bends : Peaks at 1620 cm⁻¹ (indole ring) and 1580 cm⁻¹ (benzofuran).
  • Methoxy C–O : Symmetric and asymmetric stretches at 1260 cm⁻¹ and 1120 cm⁻¹.

The absence of O–H stretches above 3000 cm⁻¹ confirms the fully substituted ester and ketone groups.

Properties

Molecular Formula

C28H23NO6

Molecular Weight

469.5 g/mol

IUPAC Name

[(2E)-2-[(1-ethylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4-dimethoxybenzoate

InChI

InChI=1S/C28H23NO6/c1-4-29-16-18(20-7-5-6-8-22(20)29)14-26-27(30)21-11-10-19(15-24(21)35-26)34-28(31)17-9-12-23(32-2)25(13-17)33-3/h5-16H,4H2,1-3H3/b26-14+

InChI Key

VNRZPSUXLZANDG-VULFUBBASA-N

Isomeric SMILES

CCN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=C(C=C5)OC)OC

Canonical SMILES

CCN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=C(C=C5)OC)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate typically involves multi-step organic reactions. The process begins with the preparation of the indole and benzofuran intermediates, which are then coupled through a series of condensation reactions. The final step involves esterification with 3,4-dimethoxybenzoic acid under acidic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of automated reactors, high-throughput screening of reaction conditions, and purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

    Reduction: Reduction reactions can convert the carbonyl groups to alcohols or other reduced forms.

    Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce alcohols. Substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Biological Activities

Research indicates that compounds with similar structures often exhibit significant biological activities. The indole moiety is particularly noteworthy for its association with various pharmacological effects, including:

  • Anticancer Activity : Indole derivatives have been shown to inhibit tumor growth and induce apoptosis in cancer cells.
  • Anti-inflammatory Effects : Many indole-based compounds demonstrate the ability to reduce inflammation, making them potential candidates for treating inflammatory diseases.

The specific compound under discussion has been predicted to possess these activities based on its structural components.

Synthetic Routes

The synthesis of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate typically involves several steps:

  • Formation of Benzofuran Derivative : The initial step may involve the construction of the benzofuran core through cyclization reactions.
  • Indole Substitution : The introduction of the indole moiety can be achieved via electrophilic substitution reactions.
  • Final Esterification : The final product is obtained by esterification with 3,4-dimethoxybenzoic acid.

Applications in Medicinal Chemistry

Given its unique structure, this compound has several potential applications in medicinal chemistry:

  • Drug Development : Its hybrid nature allows for the exploration of new therapeutic agents targeting various diseases.
  • Biological Interaction Studies : Understanding how this compound interacts with biological targets can elucidate its mechanism of action and therapeutic potential.
  • Structure-Activity Relationship (SAR) Studies : Investigating how modifications to its structure affect biological activity can guide the design of more potent derivatives.

Mechanism of Action

The mechanism of action of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a comparative analysis of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate and its analogs, focusing on structural variations and inferred physicochemical/biological properties.

Structural Analogues and Key Differences

Compound Name Substituents Molecular Weight (g/mol) Key Features Potential Implications
Target Compound 1-Ethylindole, 3,4-dimethoxybenzoate ~479.5 High lipophilicity (logP ~4.2*) Enhanced cellular uptake but possible metabolic instability due to ester group
(2E)-2-[(1-Methyl-1H-indol-3-yl)methylene]-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy acetic acid 1-Methylindole, acetic acid ~379.4 Carboxylic acid substituent Improved aqueous solubility (logP ~2.8*) but reduced membrane permeability
3-[1-(3,4-Dimethoxybenzoyl)-2-(3,4-dimethoxyphenyl)-2-oxoethyl]naphtho[2,3-f]quinoxaline-2,7,12(1H)-trione Quinoxaline-dione, dual 3,4-dimethoxybenzoyl ~618.6 Extended π-system Possible intercalation with DNA/RNA; higher molecular weight may limit bioavailability
(E)-3-Methyl-6-(3-oxo-3-(thiophen-2-yl)-1-propenyl)-2(3H)-benzothiazolone Thiophene, benzothiazolone ~301.3 Sulfur-containing heterocycle Redox-active properties; potential for metal coordination

*Note: Calculated using fragment-based methods (e.g., XLogP3) due to lack of experimental data.

Research Findings and Trends

  • Solubility and Bioavailability : The 3,4-dimethoxybenzoate ester in the target compound likely reduces aqueous solubility compared to carboxylic acid analogs (e.g., the acetic acid derivative in ). However, the ethyl group on the indole may enhance tissue penetration relative to methyl-substituted counterparts.
  • Biological Activity: Quinoxaline-dione derivatives (e.g., ) exhibit documented activity against topoisomerases, suggesting that the target compound’s dimethoxybenzoate group could similarly influence enzyme binding.

Biological Activity

The compound (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate is a complex organic molecule that exhibits significant potential in various biological applications. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Structural Characteristics

The compound features a unique hybrid structure combining an indole , benzofuran , and benzoate moiety. This structural diversity is essential as it may enhance its biological activity by allowing interactions with multiple biological targets.

Structural Features

FeatureDescription
Indole MoietyKnown for diverse biological properties, including anti-inflammatory and anticancer effects.
BenzofuranContributes to the compound's pharmacological profile.
Benzoate GroupEnhances solubility and bioavailability.

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. For instance, research indicates that derivatives of indole, similar to this compound, exhibit significant antitumor activity through various mechanisms, including apoptosis induction.

Case Study: Apoptosis Induction

In a study involving HepG2 cells, the compound was shown to activate caspase-3 significantly, indicating its role in promoting apoptosis:

CompoundConcentration (μM)Caspase-3 Activation (fold increase)
Test Compound 7.97.0
Control -1.0

This finding suggests that the compound effectively triggers apoptotic pathways, making it a candidate for further anticancer research .

The mechanism of action involves interaction with specific molecular targets, including enzymes and receptors that modulate critical biological pathways. The precise pathways affected depend on the cellular context and the presence of specific target proteins.

Other Biological Activities

Apart from anticancer effects, compounds with similar structural motifs have been reported to exhibit:

  • Anti-inflammatory Activity : Indole derivatives are known for their ability to inhibit inflammatory cytokines.
  • Neuroprotective Effects : Some studies suggest potential benefits in neurodegenerative conditions due to their ability to modulate neurotransmitter systems.

Synthesis and Evaluation

The synthesis of this compound typically involves multiple organic reactions starting from readily available indole derivatives. The evaluation of its biological activity often includes assays such as MTT assays for cytotoxicity and enzyme activity assays for understanding its mechanism.

Comparative Analysis with Related Compounds

To better understand the unique properties of this compound, a comparative analysis with other indole derivatives can be insightful:

Compound NameStructural FeaturesBiological Activity
IndomethacinIndole derivativeAnti-inflammatory
MelatoninIndole derivativeSleep regulation
Test CompoundIndole + Benzofuran + BenzoateAnticancer

The hybrid nature of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate may provide distinct advantages in targeting specific biological pathways while minimizing off-target effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.